Cas no 19279-78-8 (3-aminoimidazolidine-2,4-dione)

• Product Name: 3-aminoimidazolidine-2,4-dione
• CAS No: 19279-78-8
• MF: C₃H₅N₃O₂
• MW: 115.090699911118
• CID: 1108443
• PubChem ID: 3446561
• Update Time: 2025-04-24

3-aminoimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-amino-2,4-Imidazolidinedione
• 3-aminoimidazolidine-2,4-dione
• 19279-78-8
• MFCD06255136
• AT20204
• CS-0308579
• 3-Amino-hydantoine
• 2,4-Imidazolidinedione, 3-amino-
• DTXSID80392551
• SCHEMBL3649196
• EN300-124767
• AKOS002664634
• 3-amino-imidazolidine-2,4-dione

• Inchi： 1S/C3H5N3O2/c4-6-2(7)1-5-3(6)8/h1,4H2,(H,5,8)
• InChI Key： DCROTKUJYXYESN-UHFFFAOYSA-N
• SMILES： O=C1CNC(N1N)=O

Computed Properties

• Exact Mass: 115.038176411g/mol
• Monoisotopic Mass: 115.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-aminoimidazolidine-2,4-dione

3-Amino-2,4-Imidazolidinedione (CAS 19279-78-8): Properties, Applications, and Market Insights

3-Amino-2,4-imidazolidinedione (CAS 19279-78-8) is a heterocyclic organic compound with significant relevance in pharmaceutical and biochemical research. This compound, also known as hydantoin-5-ylamine, belongs to the imidazolidinedione family, which is widely studied for its diverse applications. The molecular formula C₃H₅N₃O₂ and its unique structural features make it a valuable intermediate in synthetic chemistry.

The chemical properties of 3-amino-2,4-imidazolidinedione include a melting point range of 220-225°C and moderate solubility in polar solvents like water and ethanol. Its stability under ambient conditions makes it suitable for various industrial processes. Researchers are particularly interested in its role as a precursor for bioactive molecules, including potential drug candidates targeting neurological and metabolic disorders.

In recent years, the demand for specialty chemicals like 3-amino-2,4-imidazolidinedione has grown significantly due to advancements in drug discovery and biocatalysis. The compound's ability to form stable complexes with metal ions has opened new possibilities in coordination chemistry and material science. Current studies focus on its potential as a building block for green chemistry applications, aligning with the global push for sustainable industrial practices.

The pharmaceutical industry utilizes CAS 19279-78-8 as a key intermediate in synthesizing compounds with potential antioxidant and anti-inflammatory properties. Recent publications highlight its structural similarity to naturally occurring metabolites, making it valuable for medicinal chemistry research. Analytical techniques such as HPLC and mass spectrometry are commonly employed for purity assessment and characterization.

Market analysis indicates steady growth for imidazolidinedione derivatives, driven by increased R&D investment in personalized medicine and biopharmaceuticals. The compound's compatibility with microwave-assisted synthesis techniques has improved production efficiency, addressing the need for cost-effective manufacturing processes. Quality control measures typically include spectroscopic analysis and chromatographic methods to ensure batch-to-batch consistency.

From a regulatory perspective, 3-amino-2,4-imidazolidinedione is classified as a research chemical with no significant environmental or health concerns when handled properly. Storage recommendations include protection from moisture and extreme temperatures to maintain stability. The compound's low toxicity profile makes it attractive for academic and industrial laboratories exploring novel heterocyclic compounds.

Emerging applications in bioconjugation chemistry and peptide modification have expanded the utility of this compound. Its reactivity with various electrophiles and nucleophiles allows for diverse synthetic transformations. Researchers are investigating its potential in developing fluorescent probes for biological imaging and molecular sensors for diagnostic applications.

The global supply chain for CAS 19279-78-8 remains robust, with major producers located in North America, Europe, and Asia. Recent trends show increased interest from contract research organizations and biotech startups focusing on innovative therapeutic approaches. Pricing stability has been maintained despite fluctuations in raw material costs, ensuring accessibility for research institutions.

Future research directions for 3-amino-2,4-imidazolidinedione derivatives include exploration of their enzyme inhibition potential and applications in drug delivery systems. The compound's molecular framework offers opportunities for structural modification to enhance bioavailability and target specificity. Collaborative studies between academia and industry continue to uncover novel applications in biomaterials science and catalysis.

For researchers working with imidazolidinedione chemistry, proper handling procedures include using standard laboratory safety equipment and following good laboratory practices. While the compound exhibits excellent stability, recommendations include storage in airtight containers with desiccants to prevent hydrolysis or decomposition. Analytical reference standards are commercially available to support quality assurance programs.

The scientific literature contains numerous references to 3-amino-2,4-imidazolidinedione applications in peer-reviewed journals, particularly in medicinal chemistry and materials science. Recent patents demonstrate innovative uses in polymer modification and surface functionalization technologies. The compound's versatility continues to attract attention from multiple scientific disciplines seeking novel molecular scaffolds.

Environmental considerations for CAS 19279-78-8 include proper waste disposal methods in accordance with local regulations. The compound's biodegradability profile and ecotoxicological data support its classification as an environmentally benign research chemical. Life cycle assessment studies confirm its suitability for sustainable chemical processes when proper handling protocols are followed.

In conclusion, 3-amino-2,4-imidazolidinedione represents an important building block in modern chemical research with expanding applications across multiple disciplines. Its unique structural features and synthetic versatility position it as a valuable tool for developing innovative solutions in healthcare, materials science, and green chemistry. Ongoing research continues to reveal new dimensions of this compound's potential, ensuring its relevance in future scientific advancements.